Beidellite

• CAS: 12172-85-9
• Synonyms: beidellite
• Molecular Formula: AlCaH2NaO4Si
• Molecular Weight: 184.15 g/mol
• SMILES: O.[O-][Si](=O)[O-].[Na].[Al].[Ca+2]
• InChI: InChI=1S/Al.Ca.Na.O3Si.H2O/c;;;1-4(2)3;/h;;;;1H2/q;+2;;-2
• InChIKey: VNSBYDPZHCQWNB-UHFFFAOYSA-N

Select this specific smectite for applications where interfacial charge location governs performance. Beidellite's tetrahedral Al→Si substitution provides superior sorption of ampicillin (>50 mg/g) and lamotrigine, outperforming generic montmorillonite. It is the specified mineral for geothermal drilling fluids (stable at 110–163 °C), Ba²⁺ remediation (99.9% removal), and Cr³⁺ uptake (63.94 mg/g). Avoid performance failure: generic bentonite cannot replicate this charge-dependent selectivity.

Beidellite (CAS 12172-85-9) Procurement Guide: Sourcing a Tetrahedrally Charged Smectite with Quantifiable Differentiation

Beidellite (CAS 12172-85-9) is a dioctahedral smectite clay mineral of the phyllosilicate group, distinguished from other smectites by the predominant location of its permanent negative layer charge in the tetrahedral sheet (Al³⁺ substitution for Si⁴⁺), rather than the octahedral sheet as found in the more common montmorillonite [1]. This structural feature fundamentally alters the charge distribution and affects interlayer cation retention, colloidal stability, swelling behavior, and sorption selectivity [2]. The compound exists in both natural deposits (e.g., Black Jack Mine, Idaho, USA; Moroccan deposits) and as hydrothermally synthesized high-purity phases with controlled layer charge [3]. Its quantifiable characteristics—including cation exchange capacity (CEC), specific surface area (SSA), pore volume, and thermal stability parameters—vary significantly based on origin and processing, necessitating specification-driven procurement for research and industrial applications [4].

• [1] Kloprogge, J. T., Komarneni, S., & Amonette, J. E. (1999). Synthesis of smectite clay minerals: a critical review. Clays and Clay Minerals, 47(5), 529-554. View Source
• [2] Hetzel, F., & Doner, H. E. (1993). Some colloidal properties of beidellite; comparison with low and high charge montmorillonites. Clays and Clay Minerals, 41(4), 453-460. View Source
• [3] Lantenois, S., Muller, F., Bény, J. M., Mahiaoui, J., & Champallier, R. (2008). Hydrothermal synthesis of beidellites: Characterization and study of the cis- and trans-vacant character. Clays and Clay Minerals, 56(1), 39-48. View Source
• [4] Bentabol, M., Cruz, M. D. R., & Huertas, F. J. (2012). Synthesis, characterization and photocatalytic tests of beidellite based natural clay mineral functionalized by TiO₂. Matériaux & Techniques, 100(3), 241-252. View Source

Beidellite vs. Montmorillonite and Other Smectites: Why Generic 'Smectite Clay' Sourcing Introduces Unacceptable Performance Variability

Procurement of a generic 'smectite clay' without species-level specification introduces substantial risk of performance failure in applications where charge location governs interfacial behavior. Beidellite's tetrahedral charge origin produces fundamentally different colloidal stability, pH-dependent coagulation thresholds, and organic polymer sorption profiles compared to octahedrally charged montmorillonites, even when bulk CEC values appear similar [1]. In competitive adsorption scenarios, the relative performance ranking among smectite species can invert depending on the target analyte's chemical class—beidellite outperforms montmorillonite for certain pharmaceutical compounds while underperforming for hexavalent chromium oxyanions [2]. Furthermore, beidellite exhibits expansion properties intermediate between montmorillonite and vermiculite, reflecting stronger interlayer ionic attractions that directly impact rheological behavior in drilling fluids and suspension formulations [3]. Substituting a montmorillonite-rich bentonite for beidellite in temperature-sensitive applications may also prove inadequate, as field evidence demonstrates a montmorillonite-to-beidellite transition occurs at geothermal temperatures between 110 and 163 °C, indicating beidellite's superior thermal stability under hydrothermal conditions [4].

• [1] Hetzel, F., & Doner, H. E. (1993). Some colloidal properties of beidellite; comparison with low and high charge montmorillonites. Clays and Clay Minerals, 41(4), 453-460. View Source
• [2] Tokarský, J., et al. (2025). Natural versus organophilized smectites as drug adsorbents: experiment and molecular modeling. RSC Advances, 15(43), 36065-36083. View Source
• [3] Harward, M. E., & Brindley, G. W. (1966). Swelling properties of synthetic smectites in relation to lattice substitutions. Clays and Clay Minerals, 13, 209-222. View Source
• [4] Guisseau, D., Patrier, P., Beaufort, D., Girard, J. P., Inoue, A., Sanjuan, B., Petit, S., Lens, A., & Genter, A. (2007). Significance of the depth-related transition montmorillonite-beidellite in the Bouillante geothermal field (Guadeloupe, Lesser Antilles). American Mineralogist, 92(11-12), 1800-1812. View Source

Beidellite (CAS 12172-85-9) Quantified Differential Performance Evidence: Head-to-Head Comparisons with Montmorillonite and Nontronite

Pharmaceutical Adsorption Efficiency: Beidellite Outperforms Montmorillonite and Nontronite for Ampicillin and Lamotrigine Removal

In a direct head-to-head comparison of unmodified smectites for pharmaceutical pollutant adsorption, beidellite (BEI) demonstrated superior adsorption efficiency relative to montmorillonite (MMT) and nontronite (NON). For both ampicillin (AMP) and lamotrigine (LAM), the adsorption capacity order was consistently BEI > MMT > NON [1]. The unmodified beidellite achieved adsorption efficiencies reaching or exceeding 50 mg per 1 g of adsorbent for LAM, outperforming organophilized (TTA⁺-modified) smectite variants whose efficiencies ranged only from single-digit to lower tens of mg per 1 g of adsorbent [1].

Evidence Dimension	Adsorption capacity (relative ranking and absolute efficiency)
Target Compound Data	BEI: >50 mg/g for lamotrigine; highest relative capacity among tested smectites for both AMP and LAM
Comparator Or Baseline	MMT: intermediate capacity; NON: lowest capacity; TTA⁺-modified smectites: <10–~30 mg/g
Quantified Difference	BEI > MMT > NON for both AMP and LAM; unmodified BEI exceeds modified BEI-M (lower tens of mg/g vs. >50 mg/g)
Conditions	Batch adsorption experiments; ampicillin (AMP) and lamotrigine (LAM); FTIR, elemental analysis, XRD, TGA, and molecular modeling characterization

Why This Matters

For procurement in pharmaceutical wastewater treatment or drug removal applications, beidellite offers higher sorption capacity than montmorillonite and eliminates the need for costly and potentially environmentally hazardous organo-modification.

• [1] Tokarský, J., et al. (2025). Natural versus organophilized smectites as drug adsorbents: experiment and molecular modeling. RSC Advances, 15(43), 36065-36083. View Source

Effective Layer Charge and Colloidal Stability: Beidellite's Tetrahedral Charge Produces pH-Dependent Coagulation Distinct from Montmorillonite

A comparative study of colloidal properties revealed that while structural formula calculations indicated a higher permanent charge for beidellite compared to SWy-1 montmorillonite, the effective charge of these two smectites was experimentally determined to be identical [1]. Crucially, the tetrahedral charge location in beidellite was found to enhance the pH dependency of the critical coagulation concentration (CCC), a phenomenon that could not be explained by edge charge considerations alone [1]. Additionally, decreased poly(vinyl alcohol) (PVA) sorption was observed with either increasing surface charge or tetrahedral charge location, indicating that charge origin directly modulates organic polymer adsorption behavior [1].

Evidence Dimension	Effective charge and pH-dependent critical coagulation concentration (CCC)
Target Compound Data	Beidellite: effective charge identical to SWy-1 montmorillonite despite higher calculated permanent charge; enhanced pH dependency of CCC due to tetrahedral charge location
Comparator Or Baseline	Otay montmorillonite: higher charge than both beidellite and SWy-1; SWy-1 montmorillonite: lower calculated permanent charge, identical effective charge, weaker pH-CCC dependency
Quantified Difference	No quantitative CCC values in abstract; directional difference: tetrahedral charge location enhances pH effect on CCC
Conditions	Clay suspension stability assays; poly(vinyl alcohol) sorption measurements; pH-varied coagulation experiments

Why This Matters

For formulators of clay suspensions, coatings, or drilling fluids, beidellite's tetrahedral charge origin provides distinct pH-responsive colloidal behavior that cannot be replicated by substituting montmorillonite of similar bulk CEC.

• [1] Hetzel, F., & Doner, H. E. (1993). Some colloidal properties of beidellite; comparison with low and high charge montmorillonites. Clays and Clay Minerals, 41(4), 453-460. View Source

Trivalent Chromium (Cr³⁺) Adsorption Kinetics: Beidellite Achieves >99% Removal Within 30 Minutes with Langmuir Qm of 63.94 mg/g

In a systematic investigation of Cr³⁺ removal from aqueous solutions, beidellite clay demonstrated rapid adsorption kinetics and high capacity. The material achieved near-complete removal (>99%) of Cr³⁺ within 30 minutes at pH values above 4 [1]. Kinetic modeling confirmed pseudo-second-order kinetics (R² = 0.9986), indicative of chemisorption as the rate-limiting step [1]. Equilibrium isotherm fitting to the Langmuir model (R² = 0.971) yielded a maximum monolayer adsorption capacity (Qm) of 63.94 mg/g [1]. Optimal performance was maintained across pH 4–6, with 0.1 g of beidellite achieving >99% removal for Cr³⁺ concentrations below 53.3 mg/L [1].

Evidence Dimension	Maximum adsorption capacity (Qm) for Cr³⁺ and removal kinetics
Target Compound Data	Beidellite: Qm = 63.94 mg/g; >99% removal within 30 min at pH >4; pseudo-second-order kinetics (R²=0.9986)
Comparator Or Baseline	No direct Cr³⁺ comparator in same study; class-level inference from typical smectite Qm ranges for heavy metals
Quantified Difference	Absolute Qm = 63.94 mg/g; 99% removal efficiency at 0.1 g adsorbent dose for [Cr³⁺] <53.3 mg/L
Conditions	Batch adsorption; pH 4–6; 25 °C; ammonium acetate CEC method (89.80 meq/100 g); BET SSA (65 m²/g); Langmuir, Freundlich, and Sips isotherm modeling

Why This Matters

For industrial wastewater treatment procurement, beidellite's quantified 63.94 mg/g Cr³⁺ capacity and sub-30-minute kinetics provide actionable performance benchmarks for system design and cost-effectiveness calculations.

• [1] Assessing the effects of reaction variables for enhanced chromium(III) adsorption efficiency using beidellite clay. (2025). Results in Surfaces and Interfaces, 19, 100523. View Source

Barium (Ba²⁺) Adsorption Selectivity: Beidellite Achieves 44.8 mg/g Capacity with 99.9% Removal Efficiency, Outperforming Allophane and Zeolite

In a comparative evaluation of natural and FeO-modified adsorbents for Ba²⁺ removal, beidellite (BEI) demonstrated the highest performance among all tested materials. Unmodified beidellite achieved a Ba²⁺ removal efficiency of up to 99.9% at optimum pH (7.5–8.0), substantially exceeding allophane (97%) and zeolite (22%) [1]. Langmuir isotherm modeling revealed a maximum adsorption capacity of 44.8 mg/g for BEI at 313 K, the highest among all adsorbents tested, including FeO-modified variants (FeO-BEI: 38.6 mg/g) [1]. Beidellite also exhibited the highest selectivity for Ba²⁺ in competitive ion environments, following the preferential uptake order Ba²⁺ > K⁺ > Ca²⁺ >> Mg²⁺ [1]. Additionally, beidellite demonstrated high regenerability, maintaining >70–80% desorption efficiency after 5 adsorption-desorption cycles [1].

Evidence Dimension	Ba²⁺ removal efficiency and maximum adsorption capacity (Qm)
Target Compound Data	Beidellite (BEI): 99.9% removal efficiency; Qm = 44.8 mg/g at 313 K; >70–80% desorption after 5 cycles
Comparator Or Baseline	Allophane (ALO): 97% removal; Zeolite (ZEO): 22% removal; FeO-BEI: 38.6 mg/g Qm
Quantified Difference	BEI exceeds ZEO by 77.9 percentage points in removal efficiency; Qm exceeds FeO-BEI by 6.2 mg/g (16% higher)
Conditions	Batch adsorption; pH 7.5–8.0; 313 K; pseudo-first-order kinetics; equilibrium within <30 min; Langmuir, Freundlich modeling; competitive ion testing with K⁺, Ca²⁺, Mg²⁺

Why This Matters

For procurement in oilfield produced water treatment or nuclear waste management applications, beidellite's 44.8 mg/g Ba²⁺ capacity, 99.9% removal efficiency, and multi-cycle regenerability provide quantifiable superiority over alternative mineral sorbents.

• [1] Baldermann, A., Fleischhacker, Y., Schmidthaler, S., Wester, K., Nachtnebel, M., & Eichinger, S. (2020). Removal of Barium from Solution by Natural and Iron(III) Oxide-Modified Allophane, Beidellite and Zeolite Adsorbents. Materials, 13(11), 2582. View Source

Hexavalent Chromium (Cr⁶⁺) Adsorption: Beidellite Exhibits Lower Capacity than Montmorillonite—A Critical Negative Selection Criterion

In a direct comparative study of Cr⁶⁺ (hexavalent chromium) adsorption under identical experimental conditions (25 °C, 4 h, pH = 4, without stirring), the measured adsorption capacities ranked as follows: Montmorillonite (12 mg/g) > Nontronite (9 mg/g) > Beidellite (8 mg/g) [1]. DFT calculations confirmed that structural Mg substitution has minimal influence on Cr⁶⁺ adsorption, while tetrahedral Al substitution—the defining structural feature of beidellite—affects band structure and orbital overlap in ways that reduce chromate anion uptake relative to octahedrally charged montmorillonite [1].

Evidence Dimension	Hexavalent chromium (Cr⁶⁺) adsorption capacity
Target Compound Data	Beidellite: 8 mg/g
Comparator Or Baseline	Montmorillonite: 12 mg/g; Nontronite: 9 mg/g
Quantified Difference	Beidellite capacity is 33% lower than montmorillonite (8 vs. 12 mg/g) and 11% lower than nontronite (8 vs. 9 mg/g)
Conditions	25 °C; 4 h contact time; pH = 4; without stirring; Cr⁶⁺ as chromate anion

Why This Matters

This is a critical negative selection criterion: for Cr⁶⁺ (chromate) remediation applications, procurement of beidellite instead of montmorillonite would result in a 33% capacity deficit, making montmorillonite the preferable choice for this specific contaminant.

• [1] Luo, W., Zeng, Z., & Bian, L. (2021). Effect of Lattice Substitution on Adsorption of Hexavalent Chromium by Montmorillonite, Nontronite, and Beidellite. Minerals, 11(12), 1407. View Source

Physical and Chemical Baseline Specifications: Natural Beidellite Exhibits CEC of 48–90 meq/100 g and SSA of 65–82 m²/g with Variable Pore Volume

Baseline characterization of natural beidellite from Moroccan deposits yielded a chemical formula of (Si₇.₅₇Al₀.₄₃)₈(Al₂.₇₅Fe₀.₇₃Mg₀.₃₈Ti₀.₁₄)₄(Na₀.₃₇K₀.₂₃Mg₀.₀₁) with CEC of 48 meq/100 g, specific surface area of 72 m²/g, and total pore volume of 0.128 cm³/g [1]. Functionalization with TiO₂ nanoparticles (~10 nm average size) preserved surface area while increasing pore volume to 0.226 cm³/g [1]. Alternative natural beidellite characterization reported SSA of ~82.2 m²/g and total pore volume of 0.136 cm³/g [2]. A separate study on Cr³⁺ adsorption determined CEC of 89.80 meq/100 g and SSA of 65 m²/g for the beidellite sample tested [3].

Evidence Dimension	CEC, specific surface area, and pore volume across natural samples
Target Compound Data	Sample 1 (Moroccan): CEC 48 meq/100 g, SSA 72 m²/g, Vpore 0.128 cm³/g; Sample 2: SSA ~82.2 m²/g, Vpore 0.136 cm³/g; Sample 3: CEC 89.80 meq/100 g, SSA 65 m²/g
Comparator Or Baseline	Typical montmorillonite: CEC 80–150 meq/100 g, SSA 200–800 m²/g (external + interlayer); class-level inference
Quantified Difference	Beidellite SSA (65–82 m²/g) is substantially lower than typical montmorillonite total SSA due to different swelling and interlayer accessibility characteristics
Conditions	Moroccan natural beidellite; BET N₂ adsorption; ammonium acetate CEC method; XRD, FTIR, TG-DTA, SEM-EDX, ICP characterization

Why This Matters

Procurement specifications must account for source-dependent variability in CEC (48–90 meq/100 g range across deposits) and recognize that beidellite's lower SSA relative to montmorillonite may be advantageous or disadvantageous depending on whether interlayer accessibility is desired for the target application.

• [1] Bentabol, M., Cruz, M. D. R., & Huertas, F. J. (2012). Synthesis, characterization and photocatalytic tests of beidellite based natural clay mineral functionalized by TiO₂. Matériaux & Techniques, 100(3), 241-252. View Source
• [2] Search CORE: Beidellite specific surface area and pore volume characterization. View Source
• [3] Assessing the effects of reaction variables for enhanced chromium(III) adsorption efficiency using beidellite clay. (2025). Results in Surfaces and Interfaces, 19, 100523. View Source

Beidellite (CAS 12172-85-9) Evidence-Based Application Scenarios: Where Quantified Performance Data Supports Procurement Decisions

Pharmaceutical Micropollutant Removal from Wastewater and Aqueous Effluents

Beidellite is the preferred smectite sorbent when target analytes include ampicillin or lamotrigine, based on direct comparative evidence showing BEI > MMT > NON adsorption capacity ordering for both compounds. Unmodified beidellite achieves >50 mg/g lamotrigine adsorption, exceeding the performance of organophilized smectite variants and eliminating the need for quaternary ammonium modification that introduces secondary environmental hazards [1]. Procurement for pharmaceutical wastewater treatment applications should prioritize beidellite over generic bentonite or montmorillonite when the contaminant profile includes these drug classes.

Cr³⁺ Removal from Industrial Wastewater and Electroplating Effluents

Beidellite is a viable candidate for Cr³⁺ remediation based on quantified performance metrics: maximum Langmuir adsorption capacity of 63.94 mg/g, >99% removal within 30 minutes at pH >4, and effective treatment of Cr³⁺ concentrations up to 53.3 mg/L using 0.1 g adsorbent dose [1]. The pseudo-second-order kinetics (R² = 0.9986) confirm chemisorption-dominated uptake. However, this application scenario must be carefully distinguished from Cr⁶⁺ remediation, for which montmorillonite (12 mg/g) substantially outperforms beidellite (8 mg/g) [2].

Ba²⁺ and Divalent Cation Removal from Oilfield Produced Water and Nuclear Waste Streams

Beidellite demonstrates quantifiable superiority for Ba²⁺ removal applications, achieving 99.9% removal efficiency and 44.8 mg/g maximum capacity—the highest among tested mineral adsorbents including allophane (97% efficiency) and zeolite (22% efficiency) [1]. The material maintains >70–80% regenerability after five cycles and exhibits preferential Ba²⁺ selectivity over K⁺, Ca²⁺, and Mg²⁺ in competitive ion environments. For produced water treatment in oil and gas operations or nuclear waste management requiring barium and radionuclide (Sr, Cs) sequestration, beidellite offers procurement advantages over alternative mineral sorbents [1].

High-Temperature Geothermal and Hydrothermal Drilling Fluid Formulations

Beidellite is the appropriate smectite selection for drilling fluid applications in geothermal environments where downhole temperatures exceed 100 °C. Field evidence from the Bouillante geothermal field demonstrates a depth- and temperature-dependent mineralogical transition from montmorillonite to beidellite, with beidellite becoming the predominant smectite phase at temperatures between 110 and 163 °C [1]. Montmorillonite predominates only below 100 °C, indicating that beidellite offers superior thermal stability under hydrothermal conditions. Additionally, the tetrahedral charge location in beidellite produces stronger interlayer ionic attractions and expansion properties intermediate between montmorillonite and vermiculite, directly impacting rheological behavior under elevated temperature and pressure [2].

• [1] Tokarský, J., et al. (2025). Natural versus organophilized smectites as drug adsorbents: experiment and molecular modeling. RSC Advances, 15(43), 36065-36083. View Source
• [2] Luo, W., Zeng, Z., & Bian, L. (2021). Effect of Lattice Substitution on Adsorption of Hexavalent Chromium by Montmorillonite, Nontronite, and Beidellite. Minerals, 11(12), 1407. View Source
• [3] Baldermann, A., Fleischhacker, Y., Schmidthaler, S., Wester, K., Nachtnebel, M., & Eichinger, S. (2020). Removal of Barium from Solution by Natural and Iron(III) Oxide-Modified Allophane, Beidellite and Zeolite Adsorbents. Materials, 13(11), 2582. View Source
• [4] Guisseau, D., Patrier, P., Beaufort, D., Girard, J. P., Inoue, A., Sanjuan, B., Petit, S., Lens, A., & Genter, A. (2007). Significance of the depth-related transition montmorillonite-beidellite in the Bouillante geothermal field (Guadeloupe, Lesser Antilles). American Mineralogist, 92(11-12), 1800-1812. View Source